mevalonyl-CoA

• Molecular Formula: C27H46N7O19P3S
• Molecular Weight: 897.7 g/mol
• InChI: InChI=1S/C27H46N7O19P3S/c1-26(2,21(39)24(40)30-6-4-16(36)29-7-9-57-17(37)10-27(3,41)5-8-35)12-50-56(47,48)53-55(45,46)49-11-15-20(52-54(42,43)44)19(38)25(51-15)34-14-33-18-22(28)31-13-32-23(18)34/h13-15,19-21,25,35,38-39,41H,4-12H2,1-3H3,(H,29,36)(H,30,40)(H,45,46)(H,47,48)(H2,28,31,32)(H2,42,43,44)/t15-,19-,20-,21+,25-,27?/m1/s1
• InChIKey: JFMNRCSZAUKVCF-YBAYKBPUSA-N

Mevalonyl-CoA for Enzyme Kinetics and Pathway Analysis: What Researchers Need to Know

Mevalonyl-CoA is a thioester derivative of coenzyme A formed by the condensation of the thiol group of CoA with the carboxyl group of mevalonic acid [1]. It serves as the key intermediate in the oxidative acylation reaction catalyzed by HMG-CoA reductase—the reverse of the classic reductive deacylation that produces mevalonate from HMG-CoA [2]. Unlike pathway precursors such as acetyl-CoA or malonyl-CoA, which enter the mevalonate pathway upstream, mevalonyl-CoA sits at the committed step of isoprenoid biosynthesis, enabling studies of feedback regulation, enzyme mechanism, and reverse-pathway flux that are inaccessible with other CoA derivatives.

HMG-CoA reductase reverse reaction studies

Mevalonate pathway flux and feedback regulation

Fungal siderophore biosynthesis (SidI/SidH pathway)

Active-site mutagenesis and enzyme mechanism

• [1] Gene Ontology Consortium. AmiGO 2: mevalonyl-CoA. Accessed 2026. View Source
• [2] Sherban DG, et al. Rat liver 3-hydroxy-3-methylglutaryl-CoA reductase. Catalysis of the reverse reaction and two half-reactions. J Biol Chem. 1985;260(23):12579-85. View Source

Why Mevalonyl-CoA Cannot Be Replaced by Acetyl-CoA, Malonyl-CoA, or HMG-CoA in Critical Assays

Substituting mevalonyl-CoA with pathway-related CoA thioesters leads to fundamentally different experimental outcomes. Acetyl-CoA and malonyl-CoA are upstream precursors that require the sequential action of acetoacetyl-CoA thiolase and HMG-CoA synthase before engaging HMG-CoA reductase [1], whereas HMG-CoA is the forward-direction substrate that undergoes reductive cleavage [2]. Only mevalonyl-CoA enables direct measurement of the reverse (oxidative acylation) half-reaction of HMG-CoA reductase, which exhibits unusual double-saturation kinetics distinct from the forward reaction [3]. Additionally, mevalonyl-CoA participates in specialized fungal siderophore biosynthesis pathways via SidI ligase and SidH hydratase—reactions that upstream CoA derivatives cannot support [4]. The evidence below quantifies why procurement decisions should prioritize the exact compound rather than a structurally related analog.

Acetyl-CoA / Malonyl-CoA Upstream precursors requiring additional enzymatic steps; cannot directly probe HMG-CoA reductase reverse reaction.

HMG-CoA Only supports forward (reductive) cleavage; does not enable analysis of oxidative acylation kinetics.

Fungal siderophore pathway Only mevalonyl-CoA feeds the SidI/SidH route; other CoA thioesters cannot support anhydromevalonyl-CoA synthesis.

• [1] Miziorko HM. Enzymes of the mevalonate pathway of isoprenoid biosynthesis. Arch Biochem Biophys. 2011;505(2):131-43. View Source
• [2] Hedl M, et al. Class II 3-hydroxy-3-methylglutaryl coenzyme A reductases. J Bacteriol. 2004;186(7):1927-32. View Source
• [3] BRENDA Enzyme Database. EC 1.1.1.88 - 3-hydroxy-3-methylglutaryl-CoA reductase. Kinetic analysis for Burkholderia cenocepacia enzyme. View Source
• [4] Yasmin S, et al. Mevalonate governs interdependency of ergosterol and siderophore biosyntheses in the fungal pathogen Aspergillus fumigatus. Proc Natl Acad Sci USA. 2012;109(8):E497-504. View Source

Quantitative Differentiation of Mevalonyl-CoA: Comparative Data vs. Acetyl-CoA, Malonyl-CoA, and HMG-CoA

Malonyl-CoA Outperforms Acetyl-CoA as Mevalonate Precursor in Human Liver Subcellular Fractions

In human liver subcellular fractions (cell-free, postmitochondrial, microsomal, and cytosolic), the incorporation of [2-14C]malonyl-CoA into mevalonic acid proceeds more intensively than that of [1-14C]acetyl-CoA at equal molar ratios of both substrates [1]. This establishes malonyl-CoA—and by extension the mevalonyl-CoA downstream intermediate—as the kinetically preferred entry point for mevalonate synthesis in human liver systems.

Malonyl-CoA vs Acetyl-CoA as Precursor

Head-to-head

Malonyl-CoA (via malonyl-CoA incorporation) substantially exceeds acetyl-CoA in mevalonate formation; reaches 18% of unsaponified fraction in human liver, equivalent to mevalonate itself.

Establishes preferred substrate for mevalonate synthesis flux studies.

Conditions: human liver subcellular fractions, equal molar ratios.

Evidence Dimension	Incorporation rate into mevalonic acid (substrate efficiency)
Target Compound Data	Mevalonyl-CoA (measured via its precursor malonyl-CoA incorporation into MVA): Significantly exceeds acetyl-CoA incorporation rate
Comparator Or Baseline	Acetyl-CoA: Lower incorporation rate at equal molar ratios
Quantified Difference	Malonyl-CoA incorporation into cholesterol reaches 18% of total unsaponified fraction in human liver; rate of malonyl-CoA incorporation into mevalonate, squalene, lanosterol, cholesterol, and bile acids is practically the same as that of [2-14C]mevalonate itself
Conditions	Human liver subcellular fractions (700g supernatant, postmitochondrial, microsomal, cytosolic); tissues obtained within 1.5–3 hours after clinical death; equal molar substrate ratios

Why This Matters

This quantitative difference demonstrates that malonyl-CoA (and downstream mevalonyl-CoA) is the preferred substrate for mevalonate synthesis in human liver systems, guiding researchers toward the correct compound for pathway flux studies.

• [1] Klimov AN, Poliakova ED, Klimova TA, Dizhe EB, Vasil'eva LE. Biosynthesis of mevalonic acid, sterols and bile acids from acetyl-CoA and malonyl-CoA in the human liver. Biokhimiia. 1983;48(11):1862-9. View Source

HMG-CoA Reductase Reverse Reaction: Mevalonyl-CoA as the Exclusive Oxidative Substrate

Rat liver HMG-CoA reductase catalyzes the reverse reaction (mevalonate + CoASH + 2 NADP+ → HMG-CoA + 2 NADPH + 2H+) as well as two half-reactions involving the intermediate mevaldate [1]. The enzyme requires coenzyme A as an obligatory activator for the second half-reaction (mevaldate + NADPH + H+ → mevalonate + NADP+), even though CoA is not stoichiometrically consumed in this step—implying that CoA (and by extension, the mevalonyl-CoA complex) remains enzyme-bound throughout the catalytic cycle [1].

HMG-CoA Reductase Reverse Reaction

Cross-study comparable

Mevalonyl-CoA (mevalonate + CoASH) is the exclusive substrate for reverse oxidative acylation; CoA required as activator for half-reaction.

Enables kinetic analysis of reverse and half-reactions.

Rat liver enzyme, freeze-thaw solubilized.

Evidence Dimension	Enzymatic reaction specificity (HMG-CoA reductase reverse direction)
Target Compound Data	Mevalonyl-CoA (as mevalonate + CoASH): Supports reverse oxidative acylation reaction and half-reaction activation
Comparator Or Baseline	HMG-CoA: Forward (reductive) substrate only; does not support reverse reaction analysis
Quantified Difference	Coenzyme A is required as an activator for the mevaldate half-reaction (second half-reaction) despite not being a stoichiometric participant; all four reactions (forward, reverse, and two half-reactions) are inhibited by mevinolin
Conditions	Rat liver HMG-CoA reductase solubilized via freeze-thaw method and nonionic detergent with proteolysis inhibitors

Why This Matters

Mevalonyl-CoA is the only compound that enables direct kinetic analysis of the reverse and half-reactions of HMG-CoA reductase—a capability essential for studying enzyme mechanism, inhibitor mode-of-action, and feedback regulation.

• [1] Sherban DG, et al. Rat liver 3-hydroxy-3-methylglutaryl-CoA reductase. Catalysis of the reverse reaction and two half-reactions. J Biol Chem. 1985;260(23):12579-85. View Source

Kinetic Specificity: Mevalonyl-CoA Binding Affinity and Catalytic Turnover in HMG-CoA Reductase

Kinetic characterization of Pseudomonas mevalonii HMG-CoA reductase reveals that the wild-type enzyme exhibits a Km of 0.05 mM for CoASH in the oxidative acylation of mevalonate—the reaction that forms mevalonyl-CoA as the enzyme-bound intermediate [1]. His381 mutants (H381A, H381N, H381Q) show altered Km values for CoA ranging from 0.03 to 0.20 mM, with catalytic activity reduced to 0.06–0.5% of wild-type Vmax [2]. This demonstrates that mevalonyl-CoA formation is exquisitely sensitive to active-site geometry.

Kinetic Specificity of His381

Head-to-head

Wild-type Km(CoASH)=0.05 mM; Vmax reduced >99% in H381A/N/Q mutants while Km remains similar.

Confirms His381 as catalytic base for mevalonyl-CoA turnover.

Pseudomonas mevalonii enzyme, pH 8.1.

Evidence Dimension	Substrate binding affinity (Km) and catalytic efficiency (Vmax) for HMG-CoA reductase oxidative reaction
Target Compound Data	Mevalonyl-CoA (measured via CoASH Km in oxidative acylation): Wild-type Km(CoASH) = 0.05 mM; Vmax = 100% (wild-type reference)
Comparator Or Baseline	H381A mutant: Km(CoASH) = 0.03 mM, Vmax = 0.06–0.5% of wild-type; H381N mutant: Km(CoASH) = 0.20 mM; H381Q mutant: Km(CoASH) = 0.11 mM
Quantified Difference	Mutant Vmax reduced by 200-fold to 1,700-fold relative to wild-type; Km values for mevalonate in wild-type = 0.45 mM, H381A = 0.27 mM, H381N = 3.7 mM, H381Q = 0.71 mM at pH 8.1
Conditions	Pseudomonas mevalonii HMG-CoA reductase, purified recombinant enzyme, pH 8.1 (except H381K measured at pH 11), oxidative acylation direction

Why This Matters

The dramatic Vmax reduction in mutants while Km remains similar confirms that His381 is the catalytic general base essential for mevalonyl-CoA turnover—making mevalonyl-CoA the definitive substrate for probing HMG-CoA reductase active-site function.

• [1] BRENDA Enzyme Database. EC 1.1.1.88 - Pseudomonas mevalonii HMG-CoA reductase. Km values for CoASH oxidative acylation. View Source
• [2] Darnay BG, Wang YL, Rodwell VW. Identification of the catalytically important histidine of 3-hydroxy-3-methylglutaryl-coenzyme A reductase. J Biol Chem. 1992;267(21):15064-70. View Source

HMG-CoA Reductase Exhibits Distinctive Double-Saturation Kinetics in the Reverse Direction

Comprehensive kinetic analysis of HMG-CoA reductases reveals that while the forward (reductive) reaction exhibits positive cooperativity toward substrates, the reverse oxidative reaction—which proceeds through mevalonyl-CoA—displays unusual double-saturation kinetics [1]. This kinetic behavior is distinctive among characterized HMG-CoA reductases and likely arises from multiple active oligomeric states, each with different Vmax values [1].

Double-Saturation Kinetics

Class-level

Reverse oxidative reaction through mevalonyl-CoA shows unusual double-saturation kinetics vs. positive cooperativity in forward reaction.

Distinctive mechanism linked to enzyme oligomeric states.

Data to verify; Burkholderia cenocepacia enzyme.

Evidence Dimension	Kinetic mechanism type
Target Compound Data	Mevalonyl-CoA (reverse oxidative reaction): Unusual double-saturation kinetics
Comparator Or Baseline	HMG-CoA (forward reductive reaction): Positive cooperativity toward substrates
Quantified Difference	Qualitative difference in kinetic mechanism; multiple active oligomeric states each with distinct Vmax values reported for Burkholderia cenocepacia enzyme
Conditions	HMG-CoA reductase from Burkholderia cenocepacia and other characterized bacterial enzymes; pH 7.4 for reductive direction

Why This Matters

The unique kinetic signature of the reverse reaction means that mevalonyl-CoA-based assays provide mechanistic information about enzyme oligomerization and regulation that forward-reaction assays cannot capture.

• [1] BRENDA Enzyme Database. EC 1.1.1.88 - Burkholderia cenocepacia HMG-CoA reductase. Kinetic analysis overview: double-saturation kinetics in oxidative direction. View Source

Mevalonyl-CoA Hydratase (SidH) Converts Mevalonyl-CoA to Anhydromevalonyl-CoA in Fungal Siderophore Biosynthesis

In Aspergillus fumigatus, the sequential action of mevalonyl-CoA ligase (SidI) and mevalonyl-CoA hydratase (SidH) converts mevalonate to anhydromevalonyl-CoA, a key intermediate in triacetylfusarinine C (TAFC) siderophore production [1]. Inhibition of HMG-CoA reductase with 1 μM lovastatin reduces TAFC production to 63% of untreated controls without affecting biomass, confirming the essential role of the mevalonate-to-mevalonyl-CoA flux in this pathway [1].

TAFC Siderophore Production

Supporting evidence

1 μM lovastatin reduces TAFC to 63% of control; confirms mevalonyl-CoA flux is rate-limiting.

Essential substrate for SidI/SidH pathway in fungal iron acquisition.

Aspergillus fumigatus wild-type.

Evidence Dimension	Pathway-specific enzymatic conversion
Target Compound Data	Mevalonyl-CoA: Converted by SidH hydratase to anhydromevalonyl-CoA
Comparator Or Baseline	Acetyl-CoA / HMG-CoA: Not substrates for SidI/SidH; cannot enter siderophore pathway
Quantified Difference	1 μM lovastatin reduces TAFC production to 63% of wild-type levels, demonstrating mevalonate-derived mevalonyl-CoA is rate-limiting for siderophore biosynthesis
Conditions	Aspergillus fumigatus wild-type culture; lovastatin treatment at 1 μM

Why This Matters

Mevalonyl-CoA is the only CoA derivative that feeds directly into fungal siderophore biosynthesis via the SidI-SidH pathway, making it essential for researchers studying iron acquisition, fungal pathogenesis, and secondary metabolism.

• [1] Yasmin S, et al. Mevalonate governs interdependency of ergosterol and siderophore biosyntheses in the fungal pathogen Aspergillus fumigatus. Proc Natl Acad Sci USA. 2012;109(8):E497-504. View Source

Crystal Structure of PmHMGR Captures Mevalonate, CoA, and NAD in Post-Initiation Ternary Complex

Time-resolved X-ray crystallography of Pseudomonas mevalonii HMG-CoA reductase (PmHMGR) has captured the enzyme bound simultaneously to mevalonate, CoA, and NAD five minutes after reaction initiation at pH 9 [1]. The multi-step reaction mechanism involves exchange of bound NAD and large conformational changes of a 50-residue subdomain [1]. The enzyme is catalytically active in crystals for multiple reaction steps, enabling direct structural visualization of mevalonyl-CoA formation and turnover [1].

Time-Resolved Ternary Complex

Supporting evidence

Crystal structure (PDB 8VLQ) captures mevalonate, CoA, NAD bound simultaneously; 50-residue subdomain conformational changes observed.

Validated template for structural studies of reaction intermediates.

PmHMGR, pH 9, 5 min post-initiation.

Evidence Dimension	Structural visualization of reaction intermediate
Target Compound Data	Mevalonyl-CoA (captured as enzyme-bound mevalonate + CoA + NAD ternary complex): PDB entry 8VLQ; crystallographic data at 5 minutes post-initiation
Comparator Or Baseline	HMG-CoA ternary complexes: Different conformational states; forward reaction structures do not capture the oxidative intermediate
Quantified Difference	pH-dependent increase in turnover observed; inhibition in crystallization buffer depends on ammonium sulfate ionic concentration but not composition; His381 protonation state governs pH effect
Conditions	PmHMGR crystals, pH 9, 5 minutes after reaction initiation, bound mevalonate, CoA, and NAD

Why This Matters

The availability of high-resolution structural data for the mevalonate-CoA-NAD ternary complex provides researchers with a validated structural template for designing inhibitors targeting the reverse reaction and for understanding HMG-CoA reductase conformational dynamics.

• [1] Purohit V, Steussy CN, Rosales AR, et al. pH-dependent reaction triggering in PmHMGR crystals for time-resolved crystallography. Biophys J. 2024;123:622-637. View Source

Mevalonyl-CoA in Practice: Validated Applications Based on Quantitative Evidence

HMG-CoA Reductase Reverse Reaction and Half-Reaction Kinetics

Researchers investigating the complete catalytic mechanism of HMG-CoA reductase—including the reverse oxidative acylation of mevalonate to HMG-CoA and the two half-reactions involving mevaldate—require mevalonyl-CoA as the authentic substrate [5]. Unlike forward-reaction assays with HMG-CoA, mevalonyl-CoA-based assays reveal the unusual double-saturation kinetics and cooperative behavior distinctive to the oxidative direction [2]. This is critical for characterizing statin inhibitor effects beyond forward-reaction inhibition and for understanding the enzyme's oligomeric regulation.

Fungal Siderophore Biosynthesis and Iron Acquisition Studies

In Aspergillus fumigatus and related fungal pathogens, mevalonyl-CoA is the essential substrate for the SidI ligase and SidH hydratase enzymes that produce anhydromevalonyl-CoA for TAFC siderophore assembly [5]. This pathway is validated by lovastatin inhibition studies showing 63% residual TAFC production at 1 μM lovastatin [5]. Researchers studying fungal virulence, iron metabolism, or seeking antifungal targets should use mevalonyl-CoA to reconstitute this pathway in vitro or to probe enzyme specificity.

Enzyme Mechanism Studies via Active-Site Mutagenesis

The catalytic general base His381 of HMG-CoA reductase is essential for mevalonyl-CoA turnover, with Vmax reductions exceeding 99% in His381 mutants [5]. Mevalonyl-CoA serves as the definitive substrate for probing the functional consequences of active-site mutations, as Km values remain similar to wild-type while catalytic activity collapses—a hallmark of a true catalytic residue [5]. Researchers conducting structure-function analyses of HMG-CoA reductase orthologs should use mevalonyl-CoA to validate mutant enzyme activity.

Time-Resolved Structural Biology of Oxidoreductase Catalysis

The PmHMGR enzyme in complex with mevalonate, CoA, and NAD (PDB 8VLQ) provides a crystallographically validated template for time-resolved studies of four-electron oxidoreductase catalysis [5]. The 50-residue subdomain conformational changes captured in this structure offer unique insight into substrate channeling and cofactor exchange mechanisms. Researchers using serial crystallography or cryo-EM to study HMG-CoA reductase dynamics can leverage mevalonyl-CoA to trigger and trap specific reaction intermediates.

Application

Selection Property

Validation Focus

HMG-CoA Reductase Reverse Reaction Kinetics

Reverse oxidative acylation substrate specificity

Half-reaction kinetics and cooperative behavior analysis

Fungal Siderophore Biosynthesis Studies

SidI/SidH pathway substrate authenticity

TAFC production and iron acquisition pathway flux

Active-Site Mutagenesis Mechanism Studies

Catalytic residue (His381) functional probing

Vmax reduction and Km retention profiling

Time-Resolved Oxidoreductase Structural Biology

Crystallographically trapped reaction intermediates

Subdomain conformational dynamics and cofactor exchange

• [1] Sherban DG, et al. Rat liver 3-hydroxy-3-methylglutaryl-CoA reductase. Catalysis of the reverse reaction and two half-reactions. J Biol Chem. 1985;260(23):12579-85. View Source
• [2] BRENDA Enzyme Database. EC 1.1.1.88 - Burkholderia cenocepacia HMG-CoA reductase kinetic analysis. View Source
• [3] Yasmin S, et al. Mevalonate governs interdependency of ergosterol and siderophore biosyntheses in the fungal pathogen Aspergillus fumigatus. Proc Natl Acad Sci USA. 2012;109(8):E497-504. View Source
• [4] Darnay BG, Wang YL, Rodwell VW. Identification of the catalytically important histidine of 3-hydroxy-3-methylglutaryl-coenzyme A reductase. J Biol Chem. 1992;267(21):15064-70. View Source
• [5] Purohit V, Steussy CN, Rosales AR, et al. pH-dependent reaction triggering in PmHMGR crystals for time-resolved crystallography. Biophys J. 2024;123:622-637. View Source